Cas no 88336-77-0 (Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)-)

• Product Name: Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)-
• CAS No: 88336-77-0
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 636690
• PubChem ID: 71409006
• Update Time: 2025-04-19

Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)-
• 2-acetamido-N-benzyl-4-methylpentanamide
• 88336-77-0
• DTXSID70828778
• N~2~-Acetyl-N-benzylleucinamide

• Inchi： 1S/C15H22N2O2/c1-11(2)9-14(17-12(3)18)15(19)16-10-13-7-5-4-6-8-13/h4-8,11,14H,9-10H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： VLVSSUQRMRBLSR-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(C)=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.2Ų